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Compound of Interest

Compound Name: Glafenine hydrochloride

Cat. No.: B1663496

Essential Safety and Handling Guide for Glafenine
Hydrochloride

This guide provides crucial safety, handling, and disposal protocols for Glafenine
hydrochloride, tailored for researchers, scientists, and drug development professionals. The
following procedures are designed to ensure a safe laboratory environment and minimize
exposure risk.

Hazard Overview

Glafenine hydrochloride is an anthranilic acid derivative used as an analgesic.[1] While some
safety data sheets (SDS) classify it as not a hazardous substance, others consider it hazardous
according to OSHA 29 CFR 1910.1200.[1][2] It is prudent to handle it as a hazardous
substance. Accidental ingestion may be harmful, and at high doses, it may be toxic to the liver.
[1] The parent compound, Glafenine, has been withdrawn from some markets due to a high
incidence of anaphylactic reactions.[3][4] The dust of this combustible solid can form explosive
mixtures with air.[1][5]

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent skin contact, eye contact, and inhalation of Glafenine
hydrochloride dust. The required equipment is detailed below.

Table 1: Recommended Personal Protective Equipment
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Protection Type

Equipment

Specification and Use Case

Hand Protection

Nitrile or low-protein, powder-

free latex gloves

Double gloving is
recommended. Change gloves
frequently, especially if
contaminated, torn, or
punctured.[1][5][6]

Body Protection

Laboratory Coat / Coverall

For quantities up to 500
grams, a standard lab coat
may be suitable. For quantities
up to 1 kilogram, a disposable,
low-permeability coverall is
recommended.[1] Gowns
should have a solid front, long

sleeves, and tight-fitting cuffs.

[6]

Eye Protection

Safety Glasses / Chemical

Goggles

Use safety glasses with side
shields or chemical goggles.[5]
A full face shield may be
required for supplementary
protection during tasks with a
high risk of splashing or dust

generation.[5]

Respiratory Protection

Dust Respirator / Air-purifying

Respirator

Required when dust is
generated.[2] The specific type
depends on the level of
contamination. Options include
approved positive flow masks,
Powered Air-Purifying
Respirators (PAPR), or full-
face air-purifying devices with
P2 or P3 filters.[1]
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Recommended to prevent

contamination of personal

Foot Protection Protective Shoe Covers
footwear and subsequent
spread outside the lab.[1][5]
) ) Recommended to prevent
Head Protection Head Covering

contamination of hair.[1][5]

Table 2: Toxicological Data for Glafenine

Test Result Species
LD50 Oral 2300 mg/kg Rat
LD50 Oral 1486 mg/kg Mouse
LD50 Intraperitoneal 74000 mg/kg Mouse

Data extracted from the Safety
Data Sheet for Glafenine.[5]

Operational and Disposal Plans

A systematic approach to handling and disposal is critical for safety. The following sections
provide step-by-step guidance.

Safe Handling and Operational Plan

e Preparation:

o Work in a designated area, such as a chemical fume hood or a space with enclosed local
exhaust ventilation.[1] For laboratory-scale handling, barrier protection or laminar flow
cabinets should be considered.[1]

o Ensure all necessary PPE is available and in good condition.
o Keep containers securely sealed when not in use.[1]

o Avoid contact with incompatible materials, particularly oxidizing agents.[5]
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e Handling:
o Avoid all personal contact, including inhalation of dust.[1][5]
o Use dry clean-up procedures and avoid generating dust.[1][5]
o Do not eat, drink, or smoke in the handling area.[1]
e Post-Handling:
o Always wash hands thoroughly with soap and water after handling.[1]
o Launder contaminated work clothes separately before reuse.[1]

o Decontaminate all equipment after use.[1]
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Caption: Workflow for Safe Handling of Glafenine Hydrochloride.
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Spill Management and Emergency Procedures

Immediate and correct response to emergencies is vital to mitigate risks.

Emergency Response Logic
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(Spill, Exposure, Fire)

xposure

Fire Response

Spill Response / Persor#l Exposure e
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MINOR SPILL MAJOR SPILL
1. Wear Full PPE 1. Alert Personnel & Evacuate SKIN EYES INHALATION INGESTION
2. Use Dry Cleanup (HEPA Vac) 2. Notify Emergency Responders Flush with Running Water, Rinse Immediately with Water Move to Fresh Air, Drink Water (2 glasses max),
3. Collect in Sealed Container 3. Prevent Entry to Drains Remove Contaminated Clothing for 15 mins, Lifting Lids Seek Medical Attention Consult Doctor
4. Decontaminate Area 4. Control Personal Contact

Click to download full resolution via product page

Caption: Logical Flow for Emergency Response Procedures.

Detailed Emergency Protocols:

e Minor Spills:

o Wear full PPE, including a dust respirator.[1][5]

o Clean up spills immediately.[1][5]
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[e]

Use dry clean-up procedures.[1][5] Dampen with water to prevent dusting before
sweeping, if necessary.[1][5]

[e]

Use a vacuum cleaner fitted with a HEPA filter.[1][5]

(¢]

Collect residue and place it in sealed, labeled containers for disposal.[1]

[¢]

Wash the area with large amounts of water.[1]
e Major Spills:
o Alert personnel in the area and evacuate.[1][5]
o Notify emergency responders, informing them of the hazard's location and nature.[1][5]
o Control personal contact by wearing appropriate protective clothing.[1]
o Prevent spillage from entering drains or water courses.[1]
» First Aid Measures:

o Skin Contact: Immediately remove all contaminated clothing and footwear. Flush skin and
hair with running water and soap if available.[5]

o Eye Contact: Immediately wash out with fresh running water. Ensure complete irrigation by
keeping eyelids apart and moving them.[5]

o Inhalation: Remove the individual from the contaminated area to fresh air. Encourage the
patient to blow their nose. If irritation or discomfort persists, seek medical attention.[1][5]

o Ingestion: If the person is conscious, have them drink water (two glasses at most). Consult
a doctor if feeling unwell.[2] Accidental ingestion may be damaging to health.[1]

 Fire Fighting Measures:
o Use foam, dry chemical powder, carbon dioxide, or water spray/fog.[1][5]

o Wear a self-contained breathing apparatus and protective gloves.[1][5]

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://datasheets.scbt.com/sc-235252.pdf
https://datasheets.scbt.com/sc-250055.pdf
https://datasheets.scbt.com/sc-235252.pdf
https://datasheets.scbt.com/sc-250055.pdf
https://datasheets.scbt.com/sc-235252.pdf
https://datasheets.scbt.com/sc-250055.pdf
https://datasheets.scbt.com/sc-235252.pdf
https://datasheets.scbt.com/sc-235252.pdf
https://datasheets.scbt.com/sc-235252.pdf
https://datasheets.scbt.com/sc-250055.pdf
https://datasheets.scbt.com/sc-235252.pdf
https://datasheets.scbt.com/sc-250055.pdf
https://datasheets.scbt.com/sc-235252.pdf
https://datasheets.scbt.com/sc-235252.pdf
https://datasheets.scbt.com/sc-250055.pdf
https://datasheets.scbt.com/sc-250055.pdf
https://datasheets.scbt.com/sc-235252.pdf
https://datasheets.scbt.com/sc-250055.pdf
https://www.sigmaaldrich.cn/CN/en/sds/sial/g7020?userType=undefined
https://datasheets.scbt.com/sc-235252.pdf
https://datasheets.scbt.com/sc-235252.pdf
https://datasheets.scbt.com/sc-250055.pdf
https://datasheets.scbt.com/sc-235252.pdf
https://datasheets.scbt.com/sc-250055.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663496?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

o Be aware that dust clouds may form an explosive mixture with air.[1][5]

Disposal Plan

All waste must be handled in accordance with local, state, and federal regulations.[5]
e Waste Collection:

o Collect chemical residues and contaminated materials (e.g., gloves, wipes, disposable lab
coats) in clearly labeled, sealed containers.[1]

o Leave chemicals in their original containers where possible and do not mix with other

waste.[2]
o Container Disposal:
o Handle uncleaned, empty containers as you would the product itself.[2]

o Some regulations may require puncturing containers to prevent reuse before disposal at
an authorized landfill.[5]

e Consult Authority:

o Consult your institution's Environmental Health and Safety (EHS) department or a licensed
professional waste disposal service to ensure compliance with all applicable regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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